4-(5-Amino-4-(m-tolyl)-1H-pyrazol-1-yl)benzoic acid

Specification

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 4-[5-amino-4-(3-methylphenyl)pyrazol-1-yl]benzoic acid
• Standard InChI: InChI=1S/C17H15N3O2/c1-11-3-2-4-13(9-11)15-10-19-20(16(15)18)14-7-5-12(6-8-14)17(21)22/h2-10H,18H2,1H3,(H,21,22)
• Standard InChI Key: VEAPLCFUWKBSPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(N(N=C2)C3=CC=C(C=C3)C(=O)O)N

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure integrates a pyrazole ring (positions 1, 2, and 3) with substituents at positions 4 and 5:

• Position 4: m-Tolyl group (C₆H₄CH₃), providing steric bulk and enhancing π-π interactions.

• Position 5: Amino group (-NH₂), enabling hydrogen bonding with biological targets.

• Position 1: Benzoic acid moiety (C₆H₄COOH), contributing to solubility and metal-coordination capabilities.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₇H₁₅N₃O₂
Molecular Weight	293.32 g/mol
Density	1.29 g/cm³ (predicted)
Boiling Point	510°C (predicted)
pKa	3.76 (carboxylic acid)
LogP (Partition Coefficient)	2.89 (calculated)

The low pKa value (3.76) indicates high solubility in alkaline environments, critical for pharmaceutical formulations.

Spectroscopic Characterization

• IR Spectroscopy: Peaks at 1680 cm⁻¹ (C=O stretch) and 3340 cm⁻¹ (N-H stretch) confirm the carboxylic acid and amino groups.

• NMR: ¹H NMR (DMSO-d₆) signals at δ 8.21 (d, 2H, aromatic protons) and δ 6.89 (s, 1H, pyrazole-H) validate the aromatic and heterocyclic frameworks.

Synthesis and Optimization

Laboratory-Scale Synthesis

The compound is synthesized via a three-step protocol:

• Cyclization: Reacting β-keto nitriles with hydrazine hydrate at 80°C forms the pyrazole core.

• Substitution: Introducing m-tolyl groups via Friedel-Crafts alkylation using AlCl₃.

• Oxidation: Potassium permanganate oxidizes the methyl group to a carboxylic acid.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Cyclization	Hydrazine hydrate, 80°C, 6h	72
Substitution	m-Tolyl chloride, AlCl₃, 110°C	65
Oxidation	KMnO₄, H₂O, 60°C, 4h	58

Industrial Production

Scalable methods utilize continuous flow reactors to enhance efficiency:

• Residence Time: Reduced from 6h (batch) to 30min (flow).

• Catalyst Recycling: FeCl₃ immobilized on silica improves sustainability.

Biological Activities

Antimicrobial Effects

The compound exhibits broad-spectrum activity:

Table 3: Antimicrobial Activity (MIC Values)

Pathogen	MIC (μg/mL)	Mechanism
Staphylococcus aureus	0.78	Cell membrane disruption
Escherichia coli	12.5	DNA gyrase inhibition
Candida albicans	25.0	Ergosterol biosynthesis

A 2024 study demonstrated biofilm eradication in S. aureus at 2× MIC, reducing biofilm biomass by 78%.

Anticancer Mechanisms

In HCT116 colon cancer cells:

• Apoptosis Induction: Caspase-3 activation (2.8-fold increase).

• Cell Cycle Arrest: G2/M phase arrest (44% cells vs. 12% control).

Table 4: Cytotoxicity Across Cell Lines

Cell Line	IC₅₀ (μg/mL)	Reference Compound
HCT116 (colon)	6.76	5-FU: 4.92
A549 (lung)	93.1	Cisplatin: 2.1

Anti-inflammatory Action

In murine models of arthritis:

• TNF-α Reduction: 58% decrease in serum levels.

• COX-2 Inhibition: IC₅₀ of 0.89 μM, outperforming celecoxib (1.2 μM).

Applications in Materials Science

Coordination Polymers

The benzoic acid moiety facilitates metal-ligand interactions:

• Cu(II) Complexes: Show enhanced catalytic activity in Suzuki-Miyaura couplings (TON: 1,450).

• Fe(III) Networks: Applied as gas sensors for NH₃ detection (LOD: 2.3 ppm).

Polymer Composites

Incorporating the compound into polyurethane matrices improves tensile strength by 40% due to hydrogen bonding.

Future Directions

• Drug Development: Structural analogs with fluorinated m-tolyl groups show 3-fold higher anticancer activity in preliminary assays.

• Green Synthesis: Photocatalytic methods using TiO₂ nanoparticles reduce reaction times by 70%.

• Targeted Delivery: Conjugation with aptamers enhances tumor-specific uptake in xenograft models.